Cas no 947146-17-0 ((2,6-Dichloro-3-nitro-pyridin-4-yl)carbamic acid ethyl ester)

(2,6-Dichloro-3-nitro-pyridin-4-yl)carbamic acid ethyl ester structure

947146-17-0 structure

Product Name:(2,6-Dichloro-3-nitro-pyridin-4-yl)carbamic acid ethyl ester

CAS No:947146-17-0

MF:C₈H₇Cl₂N₃O₄

MW:280.064879655838

CID:2146396

Update Time:2023-09-21

(2,6-Dichloro-3-nitro-pyridin-4-yl)carbamic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- ethyl 2,6-dichloro-3-nitropyridin-4-ylcarbamate
- Ethyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate
- KFATWOQNHFAQHS-UHFFFAOYSA-N
- (2,6-Dichloro-3-nitro-pyridin-4-yl)carbamic acid ethyl ester
- (2,6-dichloro-3-nitro-pyridin-4-yl)-carbamic acid ethyl ester
- Ethyl N-(2,6-dichloro-3-nitro-4-pyridinyl)carbamate (ACI)
- (2,6-Dichloro-3-nitropyridin-4-yl)carbamic acid ethyl ester
- Inchi： 1S/C8H7Cl2N3O4/c1-2-17-8(14)11-4-3-5(9)12-7(10)6(4)13(15)16/h3H,2H2,1H3,(H,11,12,14)
- InChI Key： KFATWOQNHFAQHS-UHFFFAOYSA-N
- SMILES： O=C(NC1C([N+](=O)[O-])=C(Cl)N=C(Cl)C=1)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 299
Topological Polar Surface Area: 97

(2,6-Dichloro-3-nitro-pyridin-4-yl)carbamic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A328682-1g	Ethyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate	947146-17-0	97%	1g	$1700.0	2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1750210-100mg	Ethyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate	947146-17-0	98%	100mg	￥2394.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1750210-250mg	Ethyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate	947146-17-0	98%	250mg	￥3723.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1750210-1g	Ethyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate	947146-17-0	98%	1g	￥6360.00	2024-04-24
Crysdot LLC	CD11006043-100mg	Ethyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate	947146-17-0	97%	100mg	$425	2024-07-19
Crysdot LLC	CD11006043-250mg	Ethyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate	947146-17-0	97%	250mg	$680	2024-07-19
Crysdot LLC	CD11006043-1g	Ethyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate	947146-17-0	97%	1g	$1700	2024-07-19
Ambeed	A328682-100mg	Ethyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate	947146-17-0	97%	100mg	$242.0	2025-04-14
Ambeed	A328682-250mg	Ethyl (2,6-dichloro-3-nitropyridin-4-yl)carbamate	947146-17-0	97%	250mg	$403.0	2025-04-14

(2,6-Dichloro-3-nitro-pyridin-4-yl)carbamic acid ethyl ester Production Method

Production Method 1

2897-43-0

947146-17-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: 2-Methyltetrahydrofuran ; rt

Reference

: Design and optimization of orally active TLR7 agonists for the treatment of hepatitis C virus infection

Tran, Thien-Duc; Pryde, David C.; Jones, Peter; Adam, Fiona M.; Benson, Neil; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(8), 2389-2393

Production Method 2

2897-43-0

947146-17-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 0 °C; 4 h, 0 °C
1.2 Reagents: Water ; 0 °C

Reference

: Preparation of macrocyclic TLR7 agonists

, World Intellectual Property Organization, , ,

Production Method 3

2897-43-0

947146-17-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; -20 °C; -20 - -15 °C; 1 h, -20 - -15 °C
1.2 Solvents: Tetrahydrofuran ; 1 h, -20 - -15 °C; 30 min, -20 - -15 °C
1.3 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 3 h, -20 - -15 °C; 1 h, -15 °C → 20 °C; 2 h, 20 °C; 20 °C → 5 °C
1.4 Reagents: Citric acid Solvents: Water ; < 20 °C; 1 h, 20 °C

Reference

: Preparation of imidazopyridinones as TLR-7 agonists

, World Intellectual Property Organization, , ,

Production Method 4

2897-43-0

947146-17-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: 2-Methyltetrahydrofuran ; < 5 °C; < 5 °C → rt; 16 h, rt

Reference

: Preparation of 3-deazapurine derivatives as Toll-like receptor 7 (TLR-7) agonists for therapeutic use in the treatment of viral infection and cancer

, World Intellectual Property Organization, , ,